N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H11F3N4OS/c14-13(15,16)9-5-2-1-4-8(9)10(21)17-11-18-19-12-20(11)6-3-7-22-12/h1-2,4-5H,3,6-7H2,(H,17,18,21)
• InChI Key: WUZWXZWDVLKJIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SC1)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C13H11F3N4OS
• Molecular Weight: 328.32 g/mol

Description

“N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}-2-(trifluoromethyl)benzamide” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives involves the reaction of Schiff’s bases with ethyl chloroacetate in the presence of acetic acid. The reaction progress is typically controlled by thin-layer chromatography.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a triazole ring fused with a thiadiazine ring. This structure allows for specific interactions with different target receptors, making it a precise pharmacophore with a bioactive profile.

Chemical Reactions Analysis

The chemical reactions involving these compounds are typically characterized by the ability to manifest substituents around a core scaffold in defined three-dimensional representations. This makes them versatile in their applications as synthetic intermediates and promising pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their heterocyclic structure. They exhibit weak luminescent properties in solution and have an unexpected quasi-reversible electroreduction peak. They also exhibit ambipolar semiconductor properties.

Mechanism of Action

Target of Action

The compound N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}-2-(trifluoromethyl)benzamide belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . The primary targets of these compounds are often enzymes, such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase .

Mode of Action

The mode of action of this compound is likely to involve interaction with its target enzymes, leading to inhibition of their activity. The hydrogen bond accepting and donating characteristics of the triazolothiadiazine core allow it to make specific interactions with different target receptors . This interaction can lead to changes in the enzyme’s activity, thereby affecting the biochemical pathways in which the enzyme is involved.

Biochemical Pathways

The exact biochemical pathways affected by this compound would depend on the specific enzyme targets. For instance, if the compound targets carbonic anhydrase, it could affect the regulation of pH and fluid balance in the body. If it targets cholinesterase, it could influence neurotransmission in the nervous system .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been conducted on similar compounds . These studies can provide insights into the compound’s bioavailability and its behavior in the body.

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and the pathways they are involved in. For example, if the compound inhibits an enzyme involved in a disease pathway, it could potentially alleviate disease symptoms. The compound’s anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, and antiviral activities suggest that it could have a wide range of molecular and cellular effects .

Future Directions

The future directions for these compounds involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. This includes exploring new synthesis routes and investigating their antimicrobial, antioxidant, and antiviral potential.